Cas no 1934758-44-7 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl)-)

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl)-
• CAS No: 1934758-44-7
• MF: C₇H₉FN₄O
• MW: 184.170964002609
• CID: 5263216
• Update Time: 2025-07-21

1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl)-

• Inchi： 1S/C7H9FN4O/c1-7(2-3(7)8)4-10-5(9)12-6(13)11-4/h3H,2H2,1H3,(H3,9,10,11,12,13)
• InChI Key： AZYPGKKPCSNAHE-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2(C)CC2F)=NC1=O

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl)-

Introduction to 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1934758-44-7, identified as 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl), represents a fascinating molecule in the realm of chemical biology. This triazine derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The presence of both amino and fluoro-substituted groups, along with a methylcyclopropyl moiety, endows this compound with distinctive chemical properties that make it a promising candidate for further exploration.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of heterocyclic compounds. Among these, triazines have emerged as a versatile class of molecules due to their ability to interact with biological targets in multiple ways. The specific substitution pattern in 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl) contributes to its potential as an intermediate in the synthesis of more complex bioactive molecules. The amino group at the 6-position provides a site for further functionalization, while the fluoro-substituent at the 4-position can influence metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The structural motif of triazines is known to exhibit inhibitory activity against various enzymes and receptors. For instance, derivatives of triazines have been explored for their antimicrobial and anti-inflammatory properties. The introduction of a fluoro group often enhances the bioavailability and pharmacokinetic profiles of drugs, making 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl) a particularly interesting candidate for medicinal chemistry applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The fluorine atom can alter electronic properties, leading to improved binding interactions with biological targets. In the case of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl), the fluoro-substituent may enhance its ability to interact with proteins or nucleic acids involved in disease pathways. This has prompted researchers to investigate its potential as a lead compound for developing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The construction of the triazine core is typically achieved through condensation reactions between cyanamide derivatives and appropriate electrophiles. The introduction of the amino group at the 6-position can be accomplished via nucleophilic substitution reactions, while the fluoro-substituent at the 4-position is often incorporated using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The methylcyclopropyl group adds an additional layer of complexity but also contributes to the unique pharmacological profile of the molecule.

From a computational chemistry perspective, understanding the three-dimensional structure and electronic properties of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl) is crucial for predicting its biological activity. Molecular modeling techniques such as density functional theory (DFT) have been employed to study its interactions with potential targets. These studies have provided valuable insights into how modifications at different positions on the triazine ring can influence binding affinity and selectivity.

The potential applications of this compound extend beyond academic research. Pharmaceutical companies are increasingly interested in novel heterocyclic scaffolds that can be optimized for therapeutic use. The structural features of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(2-fluoro-1-methylcyclopropyl) make it a promising candidate for further development into a drug candidate. Its ability to interact with biological targets in multiple ways suggests that it could be used to treat a variety of diseases.

In conclusion,1,3,5-Triazin-2(1H)-one, particularly in its substituted form as 6-amino-4-(2-fluoro-1-methylcyclopropyl) derivative, represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and potential applications make it a compelling subject for further research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing new treatments for human diseases.